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Compound of Interest

Compound Name: NK3R-IN-1

Cat. No.: B12394193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NK3R-IN-1 is a potent and orally active antagonist of the Neurokinin-3 receptor (NK3R). The

neurokinin B (NKB)/NK3R signaling pathway is a critical component in the regulation of

gonadotropin-releasing hormone (GnRH) secretion and has been implicated in the

pathophysiology of various conditions, including menopausal vasomotor symptoms (hot

flashes) and polycystic ovary syndrome (PCOS).[1][2][3][4] As a selective inhibitor, NK3R-IN-1
serves as a valuable tool for investigating the physiological roles of the NK3R and for the

preclinical development of novel therapeutics.

This document provides a detailed protocol for the preparation of NK3R-IN-1 stock solutions for

use in in vitro and in vivo experimental settings. Adherence to these guidelines will help ensure

the accurate and reproducible application of this compound in research.

Quantitative Data Summary
For consistent experimental outcomes, it is crucial to start with an accurately prepared stock

solution. The following table summarizes the key quantitative information for NK3R-IN-1.
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Parameter Value Reference

Molecular Weight 357.41 g/mol [5]

CAS Number 2854331-14-7 [5]

Recommended Solvent Dimethyl sulfoxide (DMSO)
Inferred from common practice

for similar compounds[6]

Typical Stock Concentration 10 mM
Based on common laboratory

practice

Storage of Stock Solution -20°C or -80°C
Inferred from common

laboratory practice

Experimental Protocols
Materials

NK3R-IN-1 powder

Dimethyl sulfoxide (DMSO), anhydrous, ACS grade or higher

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Optional: Water bath or sonicator

Protocol for Preparing a 10 mM NK3R-IN-1 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of NK3R-IN-1 in DMSO. This

concentration is a common starting point for subsequent dilutions into physiological buffers or

cell culture media for various experimental applications.
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Equilibrate Reagents: Allow the vial of NK3R-IN-1 powder and the anhydrous DMSO to

come to room temperature before opening to prevent condensation of moisture.

Weigh the Compound: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of NK3R-IN-1 powder into the tube. For example, to

prepare 1 mL of a 10 mM stock solution, you would need 3.57 mg of NK3R-IN-1.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.0001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.0001 mol x 357.41 g/mol = 0.00357 g = 3.57 mg

Add Solvent: Using a calibrated pipette, add the calculated volume of anhydrous DMSO to

the microcentrifuge tube containing the NK3R-IN-1 powder. For the example above, add 1

mL of DMSO.

Dissolve the Compound: Tightly cap the tube and vortex the solution until the NK3R-IN-1 is

completely dissolved. Gentle warming in a 37°C water bath or brief sonication can be used

to aid dissolution if necessary. Visually inspect the solution to ensure there are no

undissolved particulates.

Aliquot and Store: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the

stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. Store the

aliquots at -20°C or -80°C for long-term storage.

Note on Further Dilutions:

For cell-based assays, the DMSO stock solution should be serially diluted in the appropriate

cell culture medium to the final desired concentration. It is crucial to ensure that the final

concentration of DMSO in the culture medium is non-toxic to the cells (typically ≤ 0.1%).
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For in vivo studies, the DMSO stock solution may be further diluted in a vehicle suitable for

administration to animals, such as saline or a solution containing PEG300 and Tween-80. The

final formulation will depend on the specific experimental requirements and administration

route.

Visualizations
NK3R Signaling Pathway
The following diagram illustrates the role of the NK3R signaling pathway in the hypothalamic

regulation of GnRH secretion. Estrogen withdrawal leads to hyperactivity of KNDy

(kisspeptin/neurokinin B/dynorphin) neurons, resulting in increased NKB release. NKB binds to

NK3R on GnRH neurons, modulating GnRH pulsatility and subsequently affecting LH and FSH

release from the pituitary. NK3R antagonists, like NK3R-IN-1, block this interaction.
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Caption: NK3R signaling in the hypothalamus.

Experimental Workflow for In Vivo Study
This diagram outlines a typical experimental workflow for evaluating the efficacy of NK3R-IN-1
in an in vivo model, such as an ovariectomized (OVX) rodent model used to study menopausal

hot flashes.
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Caption: In vivo experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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